Cas no 883546-40-5 (7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid)

• Product Name: 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• CAS No: 883546-40-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD07186563
• CID: 1078036
• PubChem ID: 6497231
• Update Time: 2025-07-20

7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• Z418975488
• VS-03327
• F3250-0697
• 883546-40-5
• AKOS000272814
• 7-tert-butyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• BB 0219134
• VU0607320-1
• EN300-41364
• MFCD07186563
• 7-(tert-butyl)-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• STK392462
• G55943
• BBL012402

• MDL： MFCD07186563
• Inchi： 1S/C10H12N4O2/c1-10(2,3)7-4-6(8(15)16)13-9-11-5-12-14(7)9/h4-5H,1-3H3,(H,15,16)
• InChI Key： PRAOSNPWIAYNEB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)(C)C)N2C(=NC=N2)N=1)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.4Ų

7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

Comprehensive Overview of 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 883546-40-5)

7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 883546-40-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of nitrogen-rich heterocycles known for their bioactivity and versatility in drug design. The presence of a tert-butyl group and a carboxylic acid moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid has surged, driven by its potential role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in its application as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research. The compound's ability to modulate enzymatic activity aligns with current trends in precision medicine and targeted drug delivery, addressing common search queries like "kinase inhibitors for cancer treatment" and "heterocyclic compounds in drug discovery."

The synthesis of 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Its CAS No. 883546-40-5 serves as a unique identifier in chemical databases, facilitating global trade and regulatory compliance. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity, ensuring its suitability for high-value applications.

From an industrial perspective, this compound is often discussed in forums focusing on green chemistry and sustainable synthesis, reflecting growing environmental concerns. Optimizing its production to minimize waste and energy consumption resonates with searches like "eco-friendly heterocyclic synthesis" and "scalable triazolopyrimidine derivatives." Additionally, its potential as a crop protection agent aligns with the agrochemical industry's shift toward safer, more efficient pesticides, a recurring theme in agricultural biotechnology discussions.

In summary, 7-tert-Butyl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 883546-40-5) represents a compelling case study in modern chemical innovation. Its dual relevance to pharmaceuticals and agrochemicals, combined with its structural adaptability, positions it as a compound of enduring interest. As research continues to uncover new applications, its role in addressing global health and agricultural challenges will likely expand, making it a staple in both academic and industrial settings.